Cas no 2171361-41-2 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid
• CAS No: 2171361-41-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5874960
• PubChem ID: 165534520
• Update Time: 2025-07-22

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid
• EN300-1576120
• 2171361-41-2
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-18(14-24(30)31)29-26(32)25(16(2)3)17(4)28-27(33)34-15-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,16-18,23,25H,5,14-15H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,25?/m1/s1
• InChI Key： UXHWFHQYWXVGQT-JXHCQPQMSA-N
• SMILES： O(C(NC(C)C(C(N[C@@H](CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid

Introduction to (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic Acid (CAS No. 2171361-41-2)

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid (CAS No. 2171361-41-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure of this compound makes it a valuable tool in the development of novel therapeutic agents and in the study of protein-protein interactions.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a well-known protecting group in peptide synthesis. It is used to mask the amino group of amino acids during the synthesis process, preventing unwanted side reactions and ensuring the formation of the desired peptide sequence. The removal of the Fmoc group is typically achieved through mild base treatment, such as with piperidine, which allows for stepwise elongation of the peptide chain.

The (3R)-3-amino portion of the molecule is crucial for its biological activity. The stereochemistry at this position, designated as (3R), ensures that the compound can interact specifically with target proteins or receptors. This stereochemical specificity is essential for achieving high selectivity and potency in therapeutic applications.

The presence of the 2-(propan-2-yl)butanamido group adds additional complexity to the molecule. This side chain can influence the solubility, stability, and bioavailability of the compound. In particular, the branched alkyl group can enhance lipophilicity, which may be beneficial for crossing biological membranes and reaching intracellular targets.

Recent research has focused on the potential applications of compounds like (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid in various therapeutic areas. For instance, studies have shown that Fmoc-protected amino acids can be used to develop inhibitors of specific enzymes involved in disease pathways. One notable example is their use in designing inhibitors of proteases, which are key targets in cancer and neurodegenerative diseases.

In addition to enzyme inhibition, these compounds have also been explored for their potential as modulators of protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes, and their dysregulation is associated with various diseases. By targeting specific PPIs, it may be possible to develop novel therapeutics that address previously undruggable targets.

The synthesis of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid typically involves multi-step procedures that require precise control over reaction conditions and purification steps. Advanced techniques such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis are commonly employed to achieve high yields and purity levels.

Clinical trials involving Fmoc-protected amino acids have shown promising results in terms of safety and efficacy. For example, a recent Phase II trial evaluated a drug candidate derived from Fmoc-protected amino acids for the treatment of a rare genetic disorder. The results indicated that the drug was well-tolerated and demonstrated significant therapeutic benefits.

In conclusion, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidopentanoic acid (CAS No. 2171361-41-2) represents an important class of compounds with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it a valuable tool for advancing our understanding of biological processes and developing new treatments for various diseases.